5-Deoxypulchelloside I
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Description
5-Deoxypulchelloside I is a natural product found in Phlomis rigida, Citharexylum spinosum, and other organisms with data available.
Scientific Research Applications
Iridoid Glucosides in Citharexylum Fruticosum
Iridoid Glucosides Isolation : 5-Deoxypulchelloside I was isolated from the leaves of Citharexylum fruticosum, along with other known iridoid glucosides like phlomiol, lamiid, and lamiidoside. The structural properties of these compounds were established using spectroscopic methods. This research contributes to the understanding of the phytochemistry of Citharexylum fruticosum (Ganapaty, Heni, Rao, & Rimpler, 1988).
Caudatosides in Citharexylum Caudatum
Caudatosides Identification : In a study on Citharexylum caudatum, this compound was identified along with six new iridoid glucosides, named caudatosides A-F. These compounds' structures were elucidated through NMR techniques and high-resolution negative-ion ESIMS. Thin-layer chromatography (TLC) also revealed the presence of these iridoids in other plant parts (Ayers & Sneden, 2002).
Properties
Molecular Formula |
C17H26O11 |
---|---|
Molecular Weight |
406.4 g/mol |
IUPAC Name |
methyl (1S,4aS,5S,6R,7S,7aR)-5,6-dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate |
InChI |
InChI=1S/C17H26O11/c1-5-8-9(12(21)10(5)19)6(15(24)25-2)4-26-16(8)28-17-14(23)13(22)11(20)7(3-18)27-17/h4-5,7-14,16-23H,3H2,1-2H3/t5-,7+,8+,9+,10+,11+,12-,13-,14+,16-,17-/m0/s1 |
InChI Key |
QDEYKGKBMCIYCT-FNUQUBLCSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]2[C@H]([C@@H]([C@@H]1O)O)C(=CO[C@H]2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C(=O)OC |
Canonical SMILES |
CC1C2C(C(C1O)O)C(=COC2OC3C(C(C(C(O3)CO)O)O)O)C(=O)OC |
Synonyms |
5-deoxypulchelloside I |
Origin of Product |
United States |
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